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Compound of Interest

Compound Name: Bozitinib

CAS No.: 1440964-89-5

Cat. No.: B2946291

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the potential off-target effects of Bozitinib
(also known as Vebreltinib, APL-101, PLB-1001, CBT-101) in kinase inhibitor screening.

Bozitinib is a potent and highly selective ATP-competitive inhibitor of the c-MET kinase.[1][2][3]

Understanding its selectivity is crucial for interpreting experimental results and anticipating

potential biological consequences.

Frequently Asked Questions (FAQs)
Q1: How selective is Bozitinib for c-MET over other kinases?

A1: Bozitinib is characterized as a highly selective c-MET inhibitor.[1][3][4] Kinase selectivity

profiling is a key part of its preclinical assessment. In a comprehensive KINOMEscan panel

screening against 468 kinases at a concentration of 1 µM, Bozitinib demonstrated "exquisite

selectivity" for c-MET.[5] A similar screening against 100 protein kinases at a 2 µM

concentration also confirmed its high specificity.[5] This high degree of selectivity minimizes the

potential for confounding results due to off-target kinase inhibition in most experimental

settings.
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Q2: What are the known inhibitory concentrations of Bozitinib for its primary target, c-MET?

A2: Bozitinib is a potent inhibitor of c-MET. The intrinsic potency has been determined through

enzymatic assays, showing a Ki of approximately 2.2 nM for the recombinant MET kinase.[5][6]

The IC50 value for inhibiting the activated native form of MET is 0.52 nM.[6]

Q3: Has Bozitinib shown inhibitory activity against cancer cell lines?

A3: Yes, Bozitinib has demonstrated potent anti-proliferative activity in various cancer cell lines

that are dependent on c-MET signaling. The IC50 values for several c-MET amplified or

dependent cell lines are summarized in the table below.

Q4: What are the potential off-target effects observed in cellular or clinical studies?

A4: While highly selective, some observed effects in biological systems may not be directly

attributable to c-MET inhibition. For instance, one study suggested a novel, off-target, Lyn-

independent effect of Bozitinib in promoting retinoic acid-induced differentiation in a leukemia

cell model. However, this was a specific cellular context and not indicative of broad off-target

kinase activity. In clinical studies, common treatment-related adverse events have been

reported, including increases in liver enzymes (ALT and AST), bilirubin increase, peripheral

edema, and QT prolongation.[7] While not directly linked to specific off-target kinases, these

clinical observations are important considerations for in vivo studies.

Q5: How can I design my experiment to minimize and control for potential Bozitinib off-target

effects?

A5: To ensure the observed effects in your experiments are due to c-MET inhibition, consider

the following:

Use the lowest effective concentration: Based on the provided IC50 values, use a

concentration of Bozitinib that is sufficient to inhibit c-MET in your system without using an

excessive amount that could increase the likelihood of engaging less sensitive off-target

kinases.

Include a rescue experiment: If possible, perform a rescue experiment by overexpressing a

Bozitinib-resistant c-MET mutant to demonstrate that the observed phenotype is specifically

dependent on c-MET inhibition.
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Use a secondary inhibitor: Employ a structurally different, well-characterized c-MET inhibitor

as a secondary compound to confirm that the observed biological effect is consistent across

different chemical scaffolds targeting the same kinase.

Perform a target engagement assay: Directly measure the inhibition of c-MET

phosphorylation (e.g., via Western blot) in your experimental system at the concentrations of

Bozitinib being used to correlate target inhibition with the observed phenotype.

Quantitative Data Summary
The following tables summarize the key quantitative data regarding Bozitinib's potency and

activity.

Table 1: In Vitro Potency of Bozitinib against c-MET

Parameter Value

Ki (recombinant MET kinase) ~2.2 nM[5][6]

IC50 (native activated MET) 0.52 nM[6]

Table 2: Inhibitory Activity (IC50) of Bozitinib in c-MET Dependent Cancer Cell Lines[4]

Cell Line Cancer Type IC50 (nM)

LU1901 Lung Cancer 5.8

EBC-1 Lung Cancer 12.2

MKN45 Gastric Cancer 14.3

LI0612 Liver Cancer 17.0

H1993 Lung Cancer 18.6

KP4 Pancreatic Cancer 176

Experimental Protocols
Protocol 1: General Kinase Inhibitor Selectivity Screening (Radiometric Assay)
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This protocol outlines a general method for assessing the selectivity of a kinase inhibitor like

Bozitinib against a panel of kinases.

Preparation of Reagents:

Prepare a stock solution of Bozitinib in 100% DMSO.

Prepare a reaction buffer appropriate for the kinases being tested (typically includes a

buffer salt like HEPES, MgCl2, ATP, and a radioactive isotope such as [γ-33P]ATP).

Prepare substrate solutions (peptide or protein) specific to each kinase.

Prepare purified, active kinase enzymes.

Assay Procedure:

Add the reaction buffer to a 96-well plate.

Add the test compound (Bozitinib) at the desired concentration (e.g., a final concentration

of 1 µM for broad screening). Include a DMSO-only control well for 100% activity and a no-

enzyme control for background.

Add the specific kinase substrate to each well.

Initiate the reaction by adding the respective kinase enzyme to each well.

Incubate the plate at a controlled temperature (e.g., 30°C) for a specified period (e.g., 60

minutes).

Stop the reaction by adding a stop solution (e.g., phosphoric acid).

Transfer the reaction mixture onto a filter membrane that captures the phosphorylated

substrate.

Wash the filter membrane to remove unincorporated [γ-33P]ATP.

Measure the radioactivity on the filter using a scintillation counter.
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Data Analysis:

Subtract the background counts (no-enzyme control) from all other measurements.

Calculate the percentage of remaining kinase activity in the presence of the inhibitor

relative to the DMSO control.

A significant reduction in activity indicates potential inhibition of that kinase.
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Caption: Bozitinib inhibits the c-MET signaling pathway.
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Caption: Workflow for kinase inhibitor selectivity screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Bozitinib Technical Support Center: Investigating
Potential Off-Target Effects]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2946291/docs#bozitinib-technical-support-center-
investigating-potential-off-target-effects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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